Cas no 4051-66-5 (Urea, N,N'-dioctadecyl-)

• Product Name: Urea, N,N'-dioctadecyl-
• CAS No: 4051-66-5
• MF: C₃₇H₇₆N₂O
• MW: 565.01215171814
• CID: 331685
• PubChem ID: 24859709
• Update Time: 2025-04-19

Urea, N,N'-dioctadecyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-dioctadecyl-
• 1,3-dioctadecylurea
• 328030_ALDRICH
• AC1N5CCL
• ACMC-1BN92
• CTK1D7755
• I14-46772
• N,N'-Di-(n-octadecyl)-harnstoff
• N,N'-di-n-octadecylurea
• N,N'-Dioctadecylharnstoff
• N,N'-Dioctadecyl-harnstoff
• N,N'-dioctadecyl-urea
• J1.432.681B
• 4051-66-5
• dioctadecylurea
• HACKREEN SS
• UNII-167726JT6B
• SCHEMBL2896360
• N,N'-Dioctadecylcarbamimidic acid
• AKOS015913409
• N,N'-Dioctadecylurea
• 167726JT6B
• UREA, 1,3-DIOCTADECYL-
• Q27251788
• n,n'-distearylurea
• 1,3-Dioctadecylurea, 97%
• distearylurea
• DTXSID60960914
• AOZVWUCYHOWWPH-UHFFFAOYSA-N

• MDL： MFCD00074878
• Inchi： 1S/C37H76N2O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-37(40)39-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3,(H2,38,39,40)
• InChI Key： AOZVWUCYHOWWPH-UHFFFAOYSA-N
• SMILES： O=C(NCCCCCCCCCCCCCCCCCC)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 564.59618
• Monoisotopic Mass: 564.59576505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 17

Experimental Properties

• Color/Form: White powder
• Melting Point: 110-112 °C (lit.)
• PSA: 41.13
• Solubility: Not determined

Urea, N,N'-dioctadecyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3